Cas no 2058249-61-7 (trans-2-(3-aminocyclobutyl)propan-2-ol;hydrochloride)

• Product Name: trans-2-(3-aminocyclobutyl)propan-2-ol;hydrochloride
• CAS No: 2058249-61-7
• MF: C₇H₁₆ClNO
• MW: 165.661041259766
• MDL: MFCD30803654
• CID: 4634968
• PubChem ID: 132352651
• Update Time: 2025-07-02

trans-2-(3-aminocyclobutyl)propan-2-ol;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-[trans-3-aminocyclobutyl]propan-2-ol hcl
• 2-[trans-3-aminocyclobutyl]propan-2-ol hydrochloride
• trans-2-(3-aminocyclobutyl)propan-2-ol
• trans-2-(3-aminocyclobutyl)propan-2-ol;hydrochloride
• SCHEMBL20589278
• 2-(3-aminocyclobutyl)propan-2-ol;hydrochloride
• SCHEMBL20589274
• rel-2-((1S,3s)-3-aminocyclobutyl)propan-2-ol hydrochloride
• 2-((1S,3S)-3-AMINOCYCLOBUTYL)PROPAN-2-OL HYDROCHLORIDE
• AT43001
• 2-(trans-3-Aminocyclobutyl)-2-propanol Hydrochloride
• 2771024-03-2
• 2058249-61-7
• AT43006
• DB-391474
• AKOS037644771
• AS-54379
• 2-(3-Aminocyclobutyl)propan-2-ol hydrochloride
• trans-2-(3-aminocyclobutyl)propan-2-ol hydrochloride
• CS-0052088
• 2702594-72-5
• 2-(TRANS-3-AMINOCYCLOBUTYL)PROPAN-2-OL HYDROCHLORIDE
• SY261326
• cis-2-(3-aminocyclobutyl)propan-2-ol;hydrochloride
• P17823
• 2-[(1r,3r)-3-aminocyclobutyl]propan-2-ol hydrochloride
• MFCD30803654

• MDL： MFCD30803654
• Inchi： 1S/C7H15NO.ClH/c1-7(2,9)5-3-6(8)4-5;/h5-6,9H,3-4,8H2,1-2H3;1H/t5-,6-;
• InChI Key： YPFGRIQXDJATNU-KYOXOEKESA-N
• SMILES： Cl.CC([C@@H]1C[C@@H](N)C1)(O)C

Computed Properties

• Exact Mass: 165.0920418g/mol
• Monoisotopic Mass: 165.0920418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 106
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.2Ų

Additional information on trans-2-(3-aminocyclobutyl)propan-2-ol;hydrochloride

Professional Introduction to trans-2-(3-aminocyclobutyl)propan-2-ol;hydrochloride (CAS No. 2058249-61-7)

trans-2-(3-aminocyclobutyl)propan-2-ol;hydrochloride, identified by the CAS number 2058249-61-7, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The presence of both an amine group and a hydroxyl group in its molecular structure makes it a versatile intermediate for synthesizing various pharmacologically active molecules.

The compound’s structure, featuring a cyclobutyl ring substituted with an amine and a hydroxyl group on the adjacent propanal carbon, suggests potential interactions with biological targets such as enzymes and receptors. This structural motif is particularly relevant in the design of molecules that require precise spatial orientation to achieve high affinity and selectivity. Recent studies have highlighted the importance of such structural features in the development of novel therapeutic agents, particularly in the treatment of neurological disorders and inflammatory conditions.

In the realm of drug discovery, trans-2-(3-aminocyclobutyl)propan-2-ol;hydrochloride has been explored as a building block for more complex molecules. The hydroxyl group can participate in hydrogen bonding interactions, while the amine group can form salt bridges or coordinate with metal ions, making it a valuable component in medicinal chemistry. The hydrochloride salt form enhances the solubility and stability of the compound, facilitating its use in both laboratory research and potential clinical applications.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of this compound with various biological targets more accurately. Molecular docking studies have suggested that it may interact with enzymes involved in metabolic pathways relevant to cancer and inflammation. These findings align with ongoing research efforts to identify novel inhibitors for these pathways, which could lead to the development of new treatments for chronic diseases.

The synthesis of trans-2-(3-aminocyclobutyl)propan-2-ol;hydrochloride involves multi-step organic reactions, typically starting from commercially available precursors. The synthesis pathway must be carefully optimized to ensure high yield and purity, which are critical for pharmaceutical applications. Catalytic methods have been employed to enhance reaction efficiency, reducing both the environmental impact and production costs.

Evaluation of the pharmacokinetic properties of this compound is essential before it can be considered for clinical use. Studies have been conducted to assess its absorption, distribution, metabolism, excretion (ADME), and toxicity (Tox). These studies are crucial for determining whether the compound can reach therapeutic levels in vivo and whether it exhibits any adverse effects at those levels. Preliminary data suggest that it exhibits favorable pharmacokinetic profiles, making it a promising candidate for further development.

The potential applications of trans-2-(3-aminocyclobutyl)propan-2-ol;hydrochloride extend beyond traditional drug development. It has shown promise as a chiral auxiliary in asymmetric synthesis, where its rigid cyclobutyl ring provides steric control during reactions. This capability is particularly valuable in producing enantiomerically pure compounds, which are often required for their therapeutic efficacy.

The role of this compound in addressing unmet medical needs is also being explored. For instance, its structural features may allow it to modulate protein-protein interactions or alter enzyme activity in ways that could benefit patients with rare genetic disorders or complex inflammatory conditions. Collaborative efforts between academic researchers and pharmaceutical companies are likely to drive further exploration of its therapeutic potential.

In conclusion, trans-2-(3-aminocyclobutyl)propan-2-ol;hydrochloride (CAS No. 2058249-61-7) represents a significant advancement in pharmaceutical chemistry due to its unique structural properties and potential applications. Its synthesis, pharmacological evaluation, and emerging roles in drug development highlight its importance as a research tool and a candidate for future therapeutic agents. As research continues to uncover new possibilities for this compound, it is expected to play an increasingly important role in addressing complex medical challenges.